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Compound of Interest

Compound Name: Thiol-PEG10-alcohol

Cat. No.: B8103766

Disclaimer: This document provides a summary of safety and handling guidelines for Thiol-
PEG10-alcohol based on available data for similar polyethylene glycol (PEG) and thiol-
containing compounds. A specific Safety Data Sheet (SDS) for Thiol-PEG10-alcohol was not
found in the public domain. Therefore, the information herein should be used as a general
guide and supplemented with compound-specific data upon acquisition. All laboratory
personnel should be trained in the proper handling of chemicals and adhere to established
institutional and regulatory safety protocols.

Introduction

Thiol-PEG10-alcohol is a heterobifunctional PROTAC linker used in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[1][2][3][4] PROTACSs are emerging as a promising
modality in targeted drug development.[1] Given its application in research and drug discovery,
understanding the safety and handling of Thiol-PEG10-alcohol is crucial for protecting
laboratory personnel and ensuring experimental integrity. This guide provides an overview of
potential hazards, handling procedures, and emergency responses.

Hazard Identification and Classification

Based on the safety data for similar PEGylated and thiol compounds, Thiol-PEG10-alcohol
may present the following hazards. For a related compound, m-PEG10-alcohol, the GHS
classification includes warnings for being harmful if swallowed, causing skin irritation, causing
serious eye irritation, and potentially causing respiratory irritation.
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GHS Classification (based on m-PEG10-alcohol):

Acute toxicity, oral (Category 4)

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 2A)

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Pictograms (based on m-PEG10-alcohol):

lwsalt text

Signal Word (based on m-PEG10-alcohol): Warning

Hazard Statements (based on m-PEG10-alcohol):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

e Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after
handling. Do not eat, drink, or smoke when using this product. Use only outdoors or in a
well-ventilated area. Wear protective gloves/protective clothing/eye protection/face
protection.

e Response: If on skin, wash with plenty of soap and water. If inhaled, remove the victim to
fresh air and keep at rest in a position comfortable for breathing. If in eyes, rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing. Rinse mouth. Take off contaminated clothing and wash it before reuse.

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.
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» Disposal: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

Quantitative data for Thiol-PEG10-alcohol is not readily available. The table below
summarizes data for a related compound, m-PEG10-alcohol, to provide an estimation of its
physical and chemical properties.

Value (for m-PEG10-

Property Reference
alcohol)

Appearance <19°C Solid, >19°C Liquid

Melting/Freezing Point 19 °C

Boiling Point/Range 524.3+45.0 °C at 760 mmHg

Flash Point 270.9+28.7°C

Toxicological Information

Detailed toxicological studies for Thiol-PEG10-alcohol are not publicly available. The
toxicological properties have not been fully investigated. However, based on related
compounds, potential health effects may include:

Inhalation: May cause respiratory irritation. High vapor concentrations may lead to symptoms
like headache, dizziness, tiredness, nausea, and vomiting.

Skin Contact: Causes skin irritation.

Eye Contact: Causes serious eye irritation.

Ingestion: Harmful if swallowed.

No components of similar products are listed as probable, possible, or confirmed human
carcinogens by IARC, NTP, or OSHA.

Experimental Protocols and Handling Procedures
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While specific experimental protocols for safety studies on Thiol-PEG10-alcohol were not
found, a general safe handling workflow can be established based on standard laboratory
practices for similar chemicals.

5.1. Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that a safety shower and eyewash station are readily accessible.
5.2. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety goggles with side shields or a face shield.

» Skin Protection: Wear impervious clothing and protective gloves. Inspect gloves prior to use
and use proper glove removal technique.

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a suitable respirator.

5.3. General Hygiene

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.
5.4. Storage
o Store in a cool, well-ventilated place.

o Keep the container tightly closed. For Thiol-PEG4-alcohol, storage at 4°C under nitrogen is
recommended.

e Incompatible materials include strong oxidizing agents.
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Visualized Workflows and Relationships

The following diagrams illustrate the safe handling workflow and the logical relationships of
safety precautions for Thiol-PEG10-alcohol.
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Caption: Safe handling workflow for Thiol-PEG10-alcohol.
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Caption: Hierarchy of safety precautions for handling chemicals.
First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Call a
poison center or doctor if you feel unwell.

¢ In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower for at least 15 minutes. If skin irritation occurs, get medical advice/attention.

¢ In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye
irritation persists, get medical advice/attention.
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If Swallowed: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterward. Call a poison center or doctor if you feel unwell.

Accidental Release Measures

Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,
dust, or gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or watercourses.

Methods for Cleaning Up: Absorb solutions with an inert liquid-binding material (e.qg.,
diatomite, universal binders). Decontaminate surfaces and equipment. Dispose of
contaminated material in accordance with local regulations.

Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Special Hazards: Hazardous combustion products may include carbon oxides and sulfur
oxides.

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.

Stability and Reactivity

Reactivity: No information available.

Chemical Stability: Stable under normal conditions.

Conditions to Avoid: Incompatible products, heat, flames, and sparks.
Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
sulfur oxides.
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e Hazardous Polymerization: Hazardous polymerization does not occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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